1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[3-(phenylmethoxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H27NO2S/c24-22(18-26-17-20-10-5-2-6-11-20)23-13-7-12-21(14-23)16-25-15-19-8-3-1-4-9-19/h1-6,8-11,21H,7,12-18H2
• InChI Key: DCNIZDKUEZPEOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSCC2=CC=CC=C2)COCC3=CC=CC=C3
• Molecular Formula: C22H27NO2S
• Molecular Weight: 369.5 g/mol

Description

1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone is not fully understood. However, it is believed that this compound acts as a psychostimulant by increasing the release of dopamine, serotonin, and noradrenaline in the brain. This compound also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been shown to produce various biochemical and physiological effects in animal models. These effects include increased locomotor activity, hyperthermia, and anorexia. This compound has also been shown to produce rewarding effects, indicating its potential for abuse.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone in lab experiments is its ability to selectively interact with various neurotransmitter systems. This allows researchers to investigate the specific effects of these neurotransmitters on behavior and cognition. However, one limitation of using this compound in lab experiments is its potential for abuse. Researchers must take precautions to prevent the misuse of this compound in their experiments.

Future Directions

There are several future directions for the study of 1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone. One direction is to investigate the long-term effects of this compound on behavior and cognition. Another direction is to develop analogs of this compound that have improved pharmacological properties. Finally, the potential therapeutic uses of this compound in the treatment of various neurological disorders should be explored.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to interact with various neurotransmitter systems and produce various biochemical and physiological effects. While this compound has advantages for lab experiments, researchers must take precautions to prevent its potential for abuse. There are several future directions for the study of this compound, including investigating its long-term effects and developing analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone involves the reaction between 1-benzylpiperazine and 2-chloro-1-(benzylthio)ethanone in the presence of a base. The reaction results in the formation of this compound as a white crystalline solid. The purity of the synthesized this compound can be determined by using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

1-(3-((Benzyloxy)methyl)piperidin-1-yl)-2-(benzylthio)ethanone has been studied for its potential use in scientific research as a tool to investigate the central nervous system. This compound has been shown to interact with various neurotransmitter systems such as dopamine, serotonin, and noradrenaline. This compound has also been used in animal models to study the effects of psychostimulants on behavior and cognition.